3-allyl-2-mercapto-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
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Overview
Description
Scientific Research Applications
Microwave Assisted Synthesis Applications
A study by Prasad, Raziya, and Kishore (2007) demonstrated the microwave-assisted synthesis of novel thiadiazolothienopyrimidines from 3-Amino-2-mercapto-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one. This synthesis approach under microwave irradiation offers an efficient method for preparing thienopyrimidine derivatives, highlighting the versatility of the core structure in chemical synthesis (Prasad, Raziya, & Kishore, 2007).
Cyclisation Reactions
Sauter and Deinhammer (1973) synthesized 2-Mercapto-thieno[2,3-d]pyrimidine-4(3H)-one and its derivatives through cyclisation of esters or amides of corresponding 2-amino-thiophene-3-carboxylic acids. This study illustrates the compound's role in facilitating cyclisation reactions to produce thienopyrimidinone derivatives, useful in various chemical and pharmacological research contexts (Sauter & Deinhammer, 1973).
Analgesic and Anti-inflammatory Applications
Alagarsamy, Vijayakumar, and Solomon (2007) explored the synthesis of 2-mercapto-3-substituted-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-ones, investigating their potential as analgesic and anti-inflammatory agents. Their research indicates the potential therapeutic applications of derivatives of the compound in addressing pain and inflammation (Alagarsamy, Vijayakumar, & Solomon, 2007).
Anticancer Activity
Mavrova et al. (2016) synthesized derivatives of 3-ethyl-2-mercapto-thieno[2,3-d]pyrimidin-4(3H)-ones and evaluated their cytotoxicity against several cancer cell lines. Their findings suggest the compound's derivatives have potential applications in cancer research, particularly in developing new anticancer agents (Mavrova et al., 2016).
Antibacterial and Anti-inflammatory Activity
Srivastava and Das (2009) reported on the preparation of 3-amino-2-mercapto-7-methyl-5,6,7,8-tetrahydropyrido(b)thieno[2,3-d]pyrimidin-4(3H)-ones and their condensation with substituted aryl aldehydes, leading to compounds with significant anti-inflammatory and antibacterial activity. This study underlines the compound's utility in developing new pharmaceutical agents with anti-inflammatory and antibacterial properties (Srivastava & Das, 2009).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-prop-2-enyl-5-sulfanylidene-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7)-dien-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2OS2/c1-2-8-16-13(17)11-9-6-4-3-5-7-10(9)19-12(11)15-14(16)18/h2H,1,3-8H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LITBSYKWVZHNDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(NC1=S)SC3=C2CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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